Cas no 828276-45-5 (2,3-Pyridinedicarboxylic acid, 6-(methylthio)-, dimethyl ester)

• Product Name: 2,3-Pyridinedicarboxylic acid, 6-(methylthio)-, dimethyl ester
• CAS No: 828276-45-5
• MF: C₁₀H₁₁NO₄S
• MW: 241.26364159584
• CID: 681451
• PubChem ID: 71416960
• Update Time: 2025-04-19

2,3-Pyridinedicarboxylic acid, 6-(methylthio)-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• 2,3-Pyridinedicarboxylic acid, 6-(methylthio)-, dimethyl ester
• dimethyl 6-methylsulfanylpyridine-2,3-dicarboxylate
• Dimethyl 6-(methylsulfanyl)pyridine-2,3-dicarboxylate
• 828276-45-5
• DTXSID90836315

• Inchi： 1S/C10H11NO4S/c1-14-9(12)6-4-5-7(16-3)11-8(6)10(13)15-2/h4-5H,1-3H3
• InChI Key： ARSJYMGOHWLPCY-UHFFFAOYSA-N
• SMILES： S(C)C1=CC=C(C(=O)OC)C(C(=O)OC)=N1

Computed Properties

• Exact Mass: 241.04087901g/mol
• Monoisotopic Mass: 241.04087901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 90.8Ų